Cas no 2034440-38-3 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 2034440-38-3
• MF: C₁₇H₁₈N₂O₅
• MW: 330.3352
• CID: 5351125
• Update Time: 2025-10-29

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• Inchi： 1S/C17H18N2O5/c1-17(23,13-8-11-4-2-3-5-12(11)24-13)10-18-14(20)9-19-15(21)6-7-16(19)22/h2-5,8,23H,6-7,9-10H2,1H3,(H,18,20)
• InChI Key： HOBOMJCAVKJNHN-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C1C(C([H])([H])[H])(C([H])([H])N([H])C(C([H])([H])N1C(C([H])([H])C([H])([H])C1=O)=O)=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 521
• XLogP3: 0
• Topological Polar Surface Area: 99.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Comprehensive Overview of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 2034440-38-3)

In the realm of organic chemistry and pharmaceutical research, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 2034440-38-3) has emerged as a compound of significant interest. This molecule, characterized by its unique benzofuran and pyrrolidinone moieties, is being explored for its potential applications in drug discovery and biochemical studies. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.

The compound’s molecular structure combines a 1-benzofuran-2-yl group with a hydroxypropyl side chain, further functionalized by a 2,5-dioxopyrrolidin-1-yl acetamide unit. This arrangement not only enhances its stability but also provides multiple sites for chemical modifications. Such features make it a valuable candidate for studying enzyme inhibition, receptor binding, and other biochemical interactions. Recent studies highlight its potential in targeting specific pathways, aligning with the growing demand for precision medicine.

One of the most searched questions in the field revolves around the synthetic routes for N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide. Researchers often inquire about its optimized synthesis, purity, and scalability. The compound’s CAS No. 2034440-38-3 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial research. Given the rising interest in heterocyclic compounds, this molecule’s benzofuran core has garnered attention for its role in developing bioactive molecules.

Another hot topic is the compound’s potential pharmacological properties. With the increasing focus on neurodegenerative diseases and inflammatory disorders, scientists are investigating whether N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide could modulate key biological targets. Its hydrophilic-lipophilic balance and hydrogen-bonding capacity make it a promising candidate for drug delivery systems and prodrug development.

From an analytical chemistry perspective, the compound’s spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are frequently discussed in research forums. These analyses are essential for quality control and structural verification, particularly in high-throughput screening environments. The demand for reliable reference standards of CAS No. 2034440-38-3 has also surged, reflecting its growing importance in preclinical studies.

In conclusion, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide represents a fascinating intersection of chemical innovation and biomedical research. Its multifaceted applications, coupled with the ongoing exploration of its mechanistic pathways, position it as a compound worth watching in the coming years. As the scientific community continues to unravel its potential, this molecule may pave the way for breakthroughs in targeted therapy and molecular design.